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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 13

Cat. No.: B12414120 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling Carbonic Anhydrase Inhibitor 13, with procedural,

step-by-step guidance. The following information is based on safety data for similar carbonic

anhydrase inhibitors and established laboratory safety protocols.

Personal Protective Equipment (PPE)
When handling Carbonic Anhydrase Inhibitor 13, a comprehensive approach to personal

protection is crucial to minimize exposure and ensure laboratory safety. The following table

summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

Conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin

Protective gloves (chemically

resistant) and impervious

clothing.[1][2]

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.[3]

Respiratory

A full-face respirator is

recommended if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[1]

Use equipment tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166(EU).[3]

Hazard Identification and First Aid
It is imperative to be aware of the potential hazards associated with Carbonic Anhydrase
Inhibitor 13 and the appropriate first aid measures.
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Exposure Route Potential Hazard First Aid Measures

Inhalation
May cause respiratory

irritation.

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.[3]

Skin Contact May cause skin irritation.

Wash off with soap and plenty

of water. Remove

contaminated clothing. Seek

medical attention if irritation

persists.[3]

Eye Contact
May cause serious eye

irritation.

Rinse cautiously with water for

several minutes.[1] Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.[1][2]

Ingestion Harmful if swallowed.[2]

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Call a

poison center or doctor if you

feel unwell.[2][3]

Operational and Disposal Plans
A clear plan for handling and disposal is essential for laboratory safety and environmental

protection.

Handling and Storage:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1]
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Avoid the formation of dust and aerosols.[1]

Keep the container tightly closed in a dry and well-ventilated place.[3]

Store in a cool place.[3]

Spill Management:

Evacuate personnel from the spill area.

Wear appropriate PPE as outlined above.

For solid spills, sweep up and shovel into a suitable, closed container for disposal.[3] Avoid

generating dust.

For liquid spills, absorb with an inert material and place in a suitable, closed container for

disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[3]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Dispose of contaminated packaging as unused product.[3]

Experimental Workflow for Handling Carbonic
Anhydrase Inhibitor 13
The following diagram illustrates a standard workflow for handling this compound in a

laboratory setting.
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Preparation
- Review SDS

- Don appropriate PPE

Weighing
- Use ventilated enclosure

- Handle with care to avoid dust

Dissolution
- Add to solvent slowly

- Use appropriate glassware

Experimentation
- Conduct in a fume hood

- Monitor for any adverse reactions

Decontamination & Cleanup
- Clean workspace and equipment

- Remove PPE correctly

Waste Disposal
- Segregate waste

- Dispose according to regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Carbonic Anhydrase Inhibitor 13.

Emergency Response Plan for Accidental Exposure
This diagram outlines the immediate steps to take in case of accidental exposure.
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Accidental Exposure Occurs

Remove from Exposure Source Report Incident to Supervisor

Administer First Aid
(as per SDS)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency Response for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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